Cas no 90556-79-9 (1-(3-Methoxybenzyl)-2-thiourea)

• Product Name: 1-(3-Methoxybenzyl)-2-thiourea
• CAS No: 90556-79-9
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD00060464
• CID: 798447
• PubChem ID: 2759541
• Update Time: 2025-08-03

1-(3-Methoxybenzyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-[(3-methoxyphenyl)methyl]-
• (3-methoxyphenyl)methylthiourea
• 1-(3-Methoxybenzyl)-2-thiourea
• AKOS010258131
• 3-methoxybenzyl thiourea
• 1-(3-methoxybenzyl)-2-thiourea, AldrichCPR
• 90556-79-9
• A843581
• D85856
• MFCD00060464
• WS-02535
• 1-(3-Methoxybenzyl)thiourea
• DTXSID70374826
• [(3-methoxyphenyl)methyl]thiourea
• ILWUGLNFERKSOU-UHFFFAOYSA-N
• FT-0682094
• SCHEMBL3817647
• DB-018520

• MDL： MFCD00060464
• Inchi： 1S/C9H12N2OS/c1-12-8-4-2-3-7(5-8)6-11-9(10)13/h2-5H,6H2,1H3,(H3,10,11,13)
• InChI Key： ILWUGLNFERKSOU-UHFFFAOYSA-N
• SMILES： S=C(N)NCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 196.06700
• Monoisotopic Mass: 196.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.4A^2

Experimental Properties

• Density: 1.198
• Melting Point: 91-93°C
• Boiling Point: 344°Cat760mmHg
• Flash Point: 161.8°C
• Refractive Index: 1.611
• PSA: 79.37000
• LogP: 2.11960

1-(3-Methoxybenzyl)-2-thiourea Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT